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Compound of Interest

Compound Name: 1-(2,4-Dichlorobenzyl)piperazine
CAS No.: 51619-56-8
Cat. No.: B1362678

Get Quote

Introduction & Molecule Profile[1][2][3][4][5][6]

1-(2,4-Dichlorobenzyl)piperazine (CAS: 51619-56-8) is a critical pharmacophore and

intermediate used in the synthesis of imidazole-class antifungal agents, including Miconazole,
Econazole, and Sulconazole.[1][2] It is formed via the nucleophilic attack of piperazine on 2,4-
dichlorobenzyl chloride.[3][2]

In drug development, this molecule must be monitored as:
o AKey Intermediate: To ensure stoichiometry and yield during API synthesis.

* A Process Impurity: Residual levels must be quantified in final API batches (typically <0.15%
per ICH Q3A).

+ A Pharmacological Agent: As a benzylpiperazine (BZP) analog, it possesses potential
psychoactive properties, necessitating forensic and bioanalytical monitoring.[3][2]

Physicochemical Profile
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Property Value Analytical Implication

Distinctive Cl2 isotope pattern
(M, M+2, M+4).[1][2]

Molecular Formula C11H14Cl2N2

Monoisotopic mass: 244.05

Molecular Weight 245.15 g/mol
Da.[3][1]

) Highly basic.[3][1] Requires pH
~9.1 (2° Amine), ~5.5 (3° )
pKa (Calculated) control in LC (pH < 3 or > 10)

Amine
) or derivatization in GC.[3][1]

Moderately lipophilic; suitable

LogP ~2.8 for Reverse Phase LC and
LLE.[3][1]
- Water (Low), DCM (High), Free base is lipophilic; HCI salt
Solubility ) )
MeOH (High) is water-soluble.[3][1][2]

Analytical Strategy & Workflow

The choice of method depends on the sensitivity required and the matrix complexity.[3]
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Figure 1: Decision tree for selecting the appropriate analytical technique based on sample type
and sensitivity requirements.

Method A: HPLC-UV (Purity & Stoichiometry)[6]

Application: Routine Quality Control (QC) of synthesis starting materials and reaction
monitoring. Principle: Reverse-phase chromatography using acidic pH to ensure protonation of
the piperazine nitrogen, preventing peak tailing caused by interaction with silanols.[3]

Protocol Parameters
Parameter Condition

C18 or Phenyl-Hexyl (e.g., Phenomenex
Kinetex 2.6 um), 100 x 4.6 mm

Column

0.1% Phosphoric Acid or 20 mM Ammonium
Phosphate (pH 3.[1][2]0)

Mobile Phase A

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

Detection UV @ 220 nm (Dichlorobenzyl absorption)
Temperature 40°C

Gradient Table

Time (min) % Mobile Phase A % Mobile Phase B
0.0 90 10
10.0 40 60
12.0 10 90
12.1 90 10
15.0 90 10

Critical Note: The 2,4-dichlorobenzyl moiety provides sufficient UV absorption at 220 nm.[3][1]
[2] Do not use 254 nm as the primary wavelength, as sensitivity will drop significantly.[3]
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Method B: LC-MS/MS (Trace Analysis & Bioanalysis)
[6]

Application: Quantifying 1-(2,4-Dichlorobenzyl)piperazine as a genotoxic impurity (GTI) or in
plasma (PK studies).[1] Principle: Electrospray lonization (ESI) in Positive mode.[3][1] The
molecule readily forms a singly charged protonated ion

3]
Mass Spectrometry Settings

¢ lonization: ESI Positive

Precursor lon: m/z 245.1 (3>Cl isotope)[3][1]

Quantifier Transition: 245.1 - 159.0 (Loss of piperazine ring; formation of dichlorobenzyl
cation)[3]

Qualifier Transition: 245.1 — 85.1 (Piperazine ring fragment)[3][1]

Collision Energy: ~20-25 eV (Optimized for 159 fragment)[1]

Chromatographic Conditions (UPLC)

e Column: HSS T3 or C18 (1.8 um, 2.1 x 50 mm)
e Mobile Phase A: 0.1% Formic Acid in Water

» Mobile Phase B: 0.1% Formic Acid in Methanol
e Gradient: 5% B to 95% B over 3 minutes.

Mechanism of Fragmentation:
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Figure 2: Primary fragmentation pathway in ESI+ MS/MS.[1]

Method C: GC-MS (Forensic & Volatile Impurities)[6]

Application: Forensic identification (designer drug screening) or residual solvent/reagent
analysis.[3][1] Challenge: Secondary amines (piperazines) can adsorb to active sites in the GC
inlet, causing tailing.[3] Solution: Derivatization with TFAA (Trifluoroacetic anhydride) or use of
base-deactivated liners.[3][1]

Protocol

o Sample Prep: Dissolve 10 mg sample in 1 mL Ethyl Acetate.

» Derivatization (Optional but Recommended): Add 50 puL TFAA. Incubate at 60°C for 20 mins.
Evaporate and reconstitute.

e Inlet: Splitless, 250°C.

e Column: DB-5MS or Rxi-5Sil MS (30m x 0.25mm x 0.25um).[3][1]
e Oven: 80°C (1 min) - 20°C/min - 300°C (hold 5 min).

e MS Detection: El Source (70 eV).

o Target lons (Underivatized): m/z 159 (Base), 161, 202, 244 (Molecular lon).[3][2]
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Sample Preparation Protocols

Protocol 1: Extraction from Reaction Mixture (High
Conc.)

o Take 1 mL reaction aliquot.

Quench with 5 mL 1N NaOH (pH > 12 ensures free base form).

Extract with 5 mL Dichloromethane (DCM).

Dry organic layer over Na2SOa.[3][1][4]

Dilute 1:100 with Mobile Phase for HPLC.[3][1]

Protocol 2: Trace Extraction from Plasma (Bioanalysis)

[5][6]

 Aliquot 100 pL Plasma.[3][1]

Add 10 pL Internal Standard (e.g., BZP-d7 or deuterated analog).[3][1]

Perform Protein Precipitation: Add 300 pL cold Acetonitrile. Vortex 1 min.

Centrifuge at 10,000 rpm for 5 min.

Evaporate supernatant and reconstitute in 100 pL 10% Methanol/Water.

Inject 5 pL into LC-MS/MS.

References

o USP Monograph: Miconazole Nitrate.United States Pharmacopeia.[3][1] (Defines related
compounds and HPLC conditions for imidazole antifungals).

o European Pharmacopoeia (Ph.[3][1] Eur.) 10.0.Miconazole.[3][1] (Lists impurities including
dichlorobenzyl derivatives).
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e PubChem Compound Summary. "1-(2,4-Dichlorobenzyl)piperazine" (CID 411179).[3][1]
Link[3][1]

 UNODC. "Recommended methods for the Identification and Analysis of Piperazines in
Seized Materials.” (Guidelines for GC-MS analysis of benzylpiperazine analogs). Link

e De Boer, D., et al. "Piperazine-like compounds: a new group of designer drugs-of-abuse on
the European market."[1][2] Forensic Science International, 2001.[3][2] (Mass spectral
fragmentation patterns of piperazines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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